Cas no 1203266-66-3 (4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole)

• Product Name: 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole
• CAS No: 1203266-66-3
• MF: C₁₄H₁₁N₅OS₂
• MW: 329.400038957596
• CID: 6328954
• PubChem ID: 45497938
• Update Time: 2025-07-17

4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole
• AKOS024654363
• 1203266-66-3
• 4-({[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}methyl)-2-methyl-1,3-thiazole
• F2507-0800
• 4-[[6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanylmethyl]-2-methyl-1,3-thiazole
• 4-(((6-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)methyl)-2-methylthiazole

• Inchi： 1S/C14H11N5OS2/c1-9-15-10(7-21-9)8-22-14-17-16-13-5-4-11(18-19(13)14)12-3-2-6-20-12/h2-7H,8H2,1H3
• InChI Key： ALPVPAFNHPGSOF-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(C)=N1)C1=NN=C2C=CC(C3=CC=CO3)=NN21

Computed Properties

• Exact Mass: 329.04050234g/mol
• Monoisotopic Mass: 329.04050234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 123Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole

Comprehensive Analysis of 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole (CAS No. 1203266-66-3)

The compound 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole (CAS No. 1203266-66-3) is a heterocyclic organic molecule with a unique structural framework. Its complex name reflects the presence of multiple fused rings, including a furan, a 1,2,4-triazolo[4,3-b]pyridazine, and a thiazole moiety. This combination of functional groups makes it a subject of interest in medicinal chemistry and material science. Researchers are particularly intrigued by its potential applications in drug discovery, given its structural similarity to bioactive molecules that interact with enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole has surged due to their versatility in pharmaceutical development. The furan ring, a common motif in natural products, contributes to the compound's potential bioactivity, while the thiazole ring is known for its role in antimicrobial and anti-inflammatory agents. The 1,2,4-triazolo[4,3-b]pyridazine core further enhances its pharmacological profile, making it a candidate for targeting various diseases.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for 1,2,4-triazolo[4,3-b]pyridazine derivatives?" This highlights the growing interest in efficient synthesis methods for such compounds. The synthesis of CAS No. 1203266-66-3 typically involves multi-step reactions, including cyclization and functional group transformations, which are critical for achieving high purity and yield. Researchers are also exploring green chemistry approaches to minimize environmental impact during production.

Another trending topic is the application of heterocyclic compounds in cancer research. Given the structural complexity of 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole, it has been investigated for its potential as a kinase inhibitor or a modulator of cellular pathways. The thiazole moiety, in particular, is often associated with antitumor activity, which aligns with current efforts to discover new chemotherapeutic agents.

From a material science perspective, the compound's aromatic systems and sulfur-containing groups make it a candidate for organic electronics. The furan and thiazole rings can contribute to π-conjugation, which is essential for optoelectronic applications such as organic light-emitting diodes (OLEDs) or photovoltaic cells. This dual applicability in both pharmaceuticals and materials science underscores its interdisciplinary significance.

In summary, 4-({6-(furan-2-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}methyl)-2-methyl-1,3-thiazole (CAS No. 1203266-66-3) represents a fascinating example of modern heterocyclic chemistry. Its structural features and potential applications align with key research trends, including drug discovery, green synthesis, and advanced materials. As scientific interest in such compounds grows, further studies will likely uncover new opportunities for this versatile molecule.